Cas no 1119449-90-9 ([5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride)

• Product Name: [5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride
• CAS No: 1119449-90-9
• MF: C₁₀H₁₇N₅O₂
• MW: 239.274281263351
• CID: 4916616
• Update Time: 2025-07-18

[5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride
• STK503498
• T2092
• [5-(azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid
• [5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride

• Inchi： 1S/C10H17N5O2/c16-10(17)8-15-9(11-12-13-15)7-14-5-3-1-2-4-6-14/h1-8H2,(H,16,17)
• InChI Key： RPQFAEGQONGBPP-UHFFFAOYSA-N
• SMILES： OC(CN1C(CN2CCCCCC2)=NN=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: -1.9
• Topological Polar Surface Area: 84.1

Additional information on [5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride

Comprehensive Overview of [5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride (CAS No. 1119449-90-9)

The compound [5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride (CAS No. 1119449-90-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an azepane ring and a tetrazole moiety, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in enzyme inhibition, receptor modulation, and bioactive molecule synthesis. The hydrochloride salt form enhances its solubility, making it suitable for various experimental protocols.

In recent years, the demand for heterocyclic compounds like [5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride has surged due to their role in designing small-molecule therapeutics. This compound aligns with the growing trend of targeting GPCRs (G-protein-coupled receptors) and kinases, which are hot topics in precision medicine. Its tetrazole group is known for mimicking carboxylic acids, a feature highly valued in medicinal chemistry for improving metabolic stability. As such, it is frequently explored in structure-activity relationship (SAR) studies and lead optimization projects.

The synthesis of [5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride involves multi-step organic reactions, including alkylation and cyclization processes. Its azepane ring contributes to lipophilicity, a critical factor in blood-brain barrier permeability—a key consideration in CNS drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. These qualities make it a reliable candidate for high-throughput screening (HTS) and fragment-based drug design.

From a commercial perspective, CAS No. 1119449-90-9 is often sought after by contract research organizations (CROs) and pharmaceutical companies focusing on oncology, neurology, and immunology. Its relevance to drug repurposing initiatives further amplifies its appeal, especially in the context of AI-driven drug discovery. Researchers frequently query its physicochemical properties, such as logP and pKa, to predict bioavailability—a testament to its integration into modern computational chemistry workflows.

Environmental and regulatory considerations for [5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride are equally important. While it is not classified as hazardous, proper handling under GLP (Good Laboratory Practice) guidelines is recommended. Its stability under various pH conditions and thermal profiles is well-documented, ensuring compatibility with formulation development. These attributes align with the industry's shift toward green chemistry and sustainable synthesis practices.

In conclusion, [5-(Azepan-1-ylmethyl)-1H-tetrazol-1-yl]acetic acid hydrochloride (CAS No. 1119449-90-9) represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its adaptability to cutting-edge research methodologies and alignment with market trends underscore its enduring value in the scientific community. Future studies may explore its utility in bioconjugation or as a scaffold for peptidomimetics, further expanding its applications.